Cas no 1006486-09-4 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)
1006486-09-4 structure
Product Name:3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
CAS No:1006486-09-4
MF:C11H13N3O3
MW:235.239222288132
CID:6171135
PubChem ID:19620911
Update Time:2024-01-14
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
- EN300-1840232
- 1006486-09-4
-
- Inchi: 1S/C11H13N3O3/c1-4-14-7(3)10(6(2)12-14)8-5-9(11(15)16)17-13-8/h5H,4H2,1-3H3,(H,15,16)
- InChI Key: RJRFVIMKDMXYBF-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC(C2C(C)=NN(CC)C=2C)=N1
Computed Properties
- Exact Mass: 235.09569129g/mol
- Monoisotopic Mass: 235.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 81.2Ų
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840232-0.05g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1840232-0.1g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1840232-0.25g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1840232-0.5g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1840232-1.0g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1840232-2.5g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1840232-5.0g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 5g |
$3728.0 | 2023-06-01 | ||
| Enamine | EN300-1840232-10.0g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 10g |
$5528.0 | 2023-06-01 | ||
| Enamine | EN300-1840232-1g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1840232-5g |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1006486-09-4 | 5g |
$2235.0 | 2023-09-19 |
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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